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Compound of Interest

Compound Name: 3-Fluorosalicylaldehyde

Cat. No.: B1296999 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical reagents is paramount. This document provides immediate, essential

safety and logistical information for the handling of 3-Fluorosalicylaldehyde, including

detailed operational and disposal plans.

Chemical Safety and Hazard Information
3-Fluorosalicylaldehyde is a combustible solid that can cause skin irritation, serious eye

irritation, and may cause respiratory irritation.[1][2] It is crucial to handle this compound with

appropriate personal protective equipment and in a well-ventilated area to minimize exposure

risks.
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Property Value Reference

CAS Number 394-50-3 [1][3][4][5]

Molecular Formula C7H5FO2 [3][4][5]

Molecular Weight 140.11 g/mol [1][3][5]

Appearance
White to off-white

powder/crystal
[5][6]

Melting Point 68-70 °C [1][5]

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[1][2]

GHS Precautionary

Statements

P261, P264, P271, P280,

P302+P352,

P305+P351+P338

[1][2][3]

Operational Plan: Step-by-Step Handling Procedure
This procedural guidance is designed to ensure the safe handling of 3-Fluorosalicylaldehyde
in a laboratory setting.

1. Pre-Operational Checks:

Engineering Controls: Ensure a certified chemical fume hood is available and functioning

correctly.[7] An emergency eyewash station and safety shower must be accessible and

unobstructed.[6]

Personal Protective Equipment (PPE): Before entering the designated handling area, all

personnel must don the following PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile).[1][8]

Eye Protection: Safety glasses with side shields or chemical splash goggles.[1][9][10]
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Respiratory Protection: A NIOSH-approved N95 dust mask is recommended to prevent

inhalation of the powder.[1]

Lab Coat: A clean, fastened lab coat must be worn.[11]

Documentation Review: Review the Safety Data Sheet (SDS) for 3-Fluorosalicylaldehyde.

[4]

Work Area Preparation: Designate a specific area within the fume hood for handling.[11]

Cover the work surface with disposable bench paper.[4]

2. Weighing and Handling Procedure:

Transportation: Transport the chemical container in a secondary container to the designated

fume hood.

Weighing:

Whenever possible, purchase pre-weighed amounts of the powder to avoid handling the

solid.[7][11]

If weighing is necessary, perform this task inside the chemical fume hood.[7]

Use anti-static weigh boats or an anti-static gun to prevent the powder from becoming

airborne due to static electricity.[11]

Carefully scoop the desired amount of powder using a clean, dedicated spatula. Avoid

generating dust.

Close the primary container tightly immediately after dispensing.

Dissolving: If preparing a solution, add the solvent to the container with the powder slowly to

avoid splashing.

3. Post-Operational Clean-up:

Decontamination: Wipe down the work surface, balance, and any equipment used with a

damp cloth. Never use a dry brush, as this can generate dust.[11]
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PPE Removal: Remove PPE in the correct order to avoid cross-contamination: gloves first,

followed by the lab coat, and then eye and respiratory protection.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[4]

Disposal Plan: Waste Management and Container
Rinsing
Proper disposal of 3-Fluorosalicylaldehyde and its containers is critical to prevent

environmental contamination and ensure laboratory safety.

1. Waste Segregation and Collection:

Halogenated Waste: 3-Fluorosalicylaldehyde is a halogenated organic compound. All

waste containing this chemical must be collected in a designated, clearly labeled

"Halogenated Organic Waste" container.[2][3][4]

Incompatible Wastes: Do not mix halogenated waste with non-halogenated organic waste,

as this can increase disposal costs and may lead to dangerous reactions.[3][4] Never mix

with strong acids, bases, or oxidizers.[9]

Solid Waste: Dispose of contaminated consumables such as gloves, weigh paper, and bench

paper in a sealed bag and place it in the solid hazardous waste container.[4]

2. Empty Container Disposal:

Rinsing:

Thoroughly empty the container of all residual powder.

The first rinse of the container with a suitable solvent must be collected and disposed of as

halogenated hazardous waste.[11]

For containers of highly toxic chemicals, the first three rinses must be collected as

hazardous waste.[11]
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Label Defacement: After rinsing and air-drying, completely remove or deface the original

chemical label on the container before disposing of it as regular solid waste.[11]

Emergency Procedures
In the event of accidental exposure, follow these procedures immediately:

Skin Contact: Brush off any excess powder, then immediately flush the affected area with

copious amounts of water for at least 15 minutes while removing contaminated clothing.[10]

[12][13] Seek medical attention if irritation persists.[4]

Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the

eyelids open.[5][12][13] Remove contact lenses if present and easy to do.[4] Seek immediate

medical attention.[5]

Inhalation: Move the affected person to fresh air.[10][13] If breathing is difficult, administer

oxygen. Seek immediate medical attention.[10]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[4][12]

Below is a diagram illustrating the workflow for the safe handling and disposal of 3-
Fluorosalicylaldehyde.
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Caption: Workflow for Safe Handling of 3-Fluorosalicylaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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